Cas no 1368371-65-6 (3-Pyridinamine, 6-(2,2,2-trifluoroethyl)-)

• Product Name: 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)-
• CAS No: 1368371-65-6
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 6411413
• PubChem ID: 72214446
• Update Time: 2025-05-24

3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)-
• EN300-7881401
• AB76698
• JEYJJPZKPYAUED-UHFFFAOYSA-N
• 1368371-65-6
• 6-(2,2,2-TRIFLUOROETHYL)PYRIDIN-3-AMINE

• Inchi： 1S/C7H7F3N2/c8-7(9,10)3-6-2-1-5(11)4-12-6/h1-2,4H,3,11H2
• InChI Key： JEYJJPZKPYAUED-UHFFFAOYSA-N
• SMILES： C1=NC(CC(F)(F)F)=CC=C1N

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 223.5±40.0 °C(Predicted)
• pka: 4.61±0.29(Predicted)

Additional information on 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)-

Research Brief on 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- (CAS: 1368371-65-6): Recent Advances and Applications

The compound 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- (CAS: 1368371-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its trifluoroethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and central nervous system (CNS) targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The trifluoroethyl group was found to enhance binding affinity and metabolic stability, addressing key challenges in the design of kinase-targeted therapeutics. Researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, demonstrating its potential in treating B-cell malignancies and autoimmune disorders.

In addition to its applications in oncology, recent preclinical investigations have explored the compound's utility in neuropharmacology. A 2024 report in ACS Chemical Neuroscience revealed that derivatives of 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- exhibit selective modulation of GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The trifluoroethyl moiety was critical for achieving blood-brain barrier penetration while minimizing off-target effects.

Synthetic methodologies for 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- have also advanced significantly. A recent Organic Process Research & Development publication (2024) described a scalable, green chemistry approach using continuous flow technology, achieving >90% yield with reduced environmental impact. This innovation addresses previous limitations in large-scale production, facilitating further pharmaceutical development.

Ongoing clinical trials (Phase I/II) are currently evaluating drug candidates incorporating this scaffold, particularly in combination therapies for resistant cancers. Preliminary results suggest favorable pharmacokinetic profiles, with the trifluoroethyl group contributing to extended half-life and reduced clearance rates. These developments position 3-Pyridinamine, 6-(2,2,2-trifluoroethyl)- as a versatile building block in modern medicinal chemistry.

Future research directions include exploration of its applications in PROTAC (Proteolysis Targeting Chimera) design and as a fluorine-containing bioisostere in lead optimization. The compound's unique combination of electronic effects and steric properties continues to inspire innovative drug design strategies across multiple therapeutic areas.